N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-[3-(2-methylpyrimidin-4-yl)anilino]acetamide
• InChI: InChI=1S/C21H25N5O/c1-16-23-12-9-19(25-16)17-7-6-8-18(13-17)24-14-20(27)26(2)21(15-22)10-4-3-5-11-21/h6-9,12-13,24H,3-5,10-11,14H2,1-2H3
• InChI Key: ACJAMRZRUICWJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C2=CC(=CC=C2)NCC(=O)N(C)C3(CCCCC3)C#N
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

“N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide” is a complex organic compound. It contains a cyclohexyl group, a pyrimidine ring, and an acetamide group, which are common structures in many pharmaceutical compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods can be used to analyze the molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the acetamide group might undergo hydrolysis, and the pyrimidine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar groups like the acetamide could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target molecules in the body. It could potentially interact with various enzymes or receptors, but without specific studies, it’s hard to predict the exact mechanism.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper safety data sheets and experimental studies would be needed to assess these aspects.

Future Directions

Future research on this compound could involve exploring its potential applications in medicine or industry, studying its reactivity and stability under various conditions, and developing efficient methods for its synthesis.